2,2,4-Trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile

• IUPAC Name: 2,2,4-trimethyl-3H-1-benzofuran-7-carbonitrile
• InChI: InChI=1S/C12H13NO/c1-8-4-5-9(7-13)11-10(8)6-12(2,3)14-11/h4-5H,6H2,1-3H3
• InChI Key: SVJIVJRWZSQOGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CC(OC2=C(C=C1)C#N)(C)C
• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol

Description

2,2,4-Trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile, also known as TMB-7, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. TMB-7 is a benzofuran derivative that has been used as a precursor in the synthesis of various organic compounds.

Scientific Research Applications

Receptor Binding and Ligand Affinity

2,2,4-Trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile and its derivatives have been explored for their binding properties with sigma receptors, showing significant affinity and selectivity. Spiro compounds derived from benzofuran nitriles, including ones with a cyano group in the spirocycle, exhibit high affinity for sigma(1) receptors. This affinity is particularly notable for compounds with a carbonitrile group, indicating potent ligand-receptor interactions which could have implications for understanding receptor-mediated processes and drug design (Maier & Wünsch, 2002).

Synthetic Pathways and Chemical Transformations

Research has expanded into the synthesis of complex polycyclic N-heterocyclic compounds involving 2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile or its structural analogs. For example, reactions of 3-(3-cyanopropoxy)benzofuran-2-carbonitriles with potassium tert-butoxide yield novel ring systems with potential applications in material science and pharmacology (Okuda et al., 2012).

Photocycloaddition Reactions

The photocycloaddition reactions of 2H-1-benzopyran- and benzothiopyran-3-carbonitriles, which can be structurally related to the core 2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile, to various alkenes and alkenynes have been studied. These reactions are crucial for developing methodologies in synthetic organic chemistry, leading to compounds with potential utility in photopharmacology and as photonic materials (Schwebel & Margaretha, 2000).

Antioxidant and Antimicrobial Activities

Derivatives of 2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile have been explored for their biological activities, including antioxidant and antimicrobial effects. Synthesized compounds incorporating the benzofuran moiety have shown significant activity against various bacterial and fungal strains. This research supports the potential therapeutic applications of these compounds in treating infections and oxidative stress-related conditions (Bassyouni et al., 2012).

Molecular and Crystal Structure Analysis

The crystal and molecular structures of compounds closely related to 2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-carbonitrile have been analyzed, providing insights into their conformational preferences and intermolecular interactions. Such studies are fundamental for understanding the physicochemical properties of these compounds and their interactions with biological targets (Jansone et al., 2007).